Cas no 346-34-9 (4-Fluoroindoline-2,3-dione)

• Product Name: 4-Fluoroindoline-2,3-dione
• CAS No: 346-34-9
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD01175824
• CID: 36959
• PubChem ID: 15083343
• Update Time: 2025-05-20

4-Fluoroindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-Fluoroindoline-2,3-dione
• 4-Fluoroisatin
• 4-fluoro-1H-indole-2,3-dione
• 4-Fluor-indolin-2,3-dion
• 4-fluoro-indoline-2,3-dione
• 1H-Indole-2,3-dione, 4-fluoro-
• 4-fluoro-2,3-dihydro-1H-indole-2,3-dione
• KSC497E7H
• LS20919
• AB0006233
• A6087
• X7069
• ST24032799
• 346F349
• FS-3049
• DTXSID10567952
• AKOS006277878
• 4-Fluoroindoline-2 pound not3-dione
• CS-W018814
• AMY5065
• MFCD01175824
• SB66102
• Z-L-Phenylalanineamide
• 346-34-9
• FT-0647496
• AC-3352
• SCHEMBL4242823
• F-5595
• EN300-176361
• DB-008402
• DTXCID50518726

• MDL： MFCD01175824
• Inchi： 1S/C8H4FNO2/c9-4-2-1-3-5-6(4)7(11)8(12)10-5/h1-3H,(H,10,11,12)
• InChI Key： VUPIFURSDLGPMH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C(N2)=O)=O

Computed Properties

• Exact Mass: 165.02300
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.8

Experimental Properties

• Density: 1.477
• Refractive Index: 1.584
• PSA: 46.17000
• LogP: 1.09850

4-Fluoroindoline-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-Fluoroindoline-2,3-dione

Comprehensive Overview of 4-Fluoroindoline-2,3-dione (CAS No. 346-34-9): Properties, Applications, and Research Insights

4-Fluoroindoline-2,3-dione (CAS No. 346-34-9), a fluorinated derivative of indoline-2,3-dione, has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural and electronic properties. This compound, often referred to as 4-fluoro-isatin, serves as a versatile building block in synthetic chemistry, particularly in the development of bioactive molecules. Its fluorine substitution at the 4-position enhances its reactivity and binding affinity, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds like 4-Fluoroindoline-2,3-dione has surged, driven by their role in optimizing drug pharmacokinetics and metabolic stability. Researchers frequently search for "4-fluoroindoline-2,3-dione synthesis" or "CAS 346-34-9 applications," reflecting growing interest in its synthetic pathways and industrial uses. The compound's ability to act as a precursor for heterocyclic scaffolds aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry.

The physicochemical properties of 4-Fluoroindoline-2,3-dione include a molecular weight of 165.11 g/mol and a melting point range of 210–215°C. Its fluorine atom introduces electron-withdrawing effects, influencing its reactivity in nucleophilic substitution and cyclization reactions. These traits are critical for designing enzyme inhibitors or fluorescent probes, areas where users often inquire about "4-fluoro-isatin derivatives" and their biological activities.

From an industrial perspective, CAS 346-34-9 is utilized in agrochemicals and specialty chemicals. Its incorporation into crop protection agents leverages the fluorine atom's ability to enhance bioavailability—a key concern in sustainable agriculture. SEO-optimized queries such as "4-Fluoroindoline-2,3-dione suppliers" or "fluoro-isatin price trends" highlight commercial interest, while academic searches focus on "mechanistic studies of 4-fluoroindoline derivatives."

Ongoing research explores the compound's potential in neurological therapeutics, particularly targeting proteins implicated in neurodegenerative diseases. This aligns with user searches for "4-Fluoroindoline-2,3-dione in CNS drug development," underscoring its relevance in cutting-edge biomedical applications. The compound's crystal structure and solubility profiles are also frequently studied, as evidenced by technical queries in scientific databases.

In summary, 4-Fluoroindoline-2,3-dione (CAS No. 346-34-9) exemplifies the intersection of synthetic utility and biological relevance. Its fluorinated core addresses contemporary challenges in drug design and material innovation, making it a focal point for both industrial and academic investigations. As demand for tailored fluorochemicals grows, this compound will likely remain a subject of intensive research and commercial exploration.